Cas no 15004-86-1 (Trichlorotris(ethylenediamine)rhodium(III) hydrate)

• Product Name: Trichlorotris(ethylenediamine)rhodium(III) hydrate
• CAS No: 15004-86-1
• MF: C₆H₃₀Cl₃N₆O₃Rh
• MW: 443.605300426483
• MDL: MFCD00149661
• CID: 87464
• PubChem ID: 16212036
• Update Time: 2025-06-09

Trichlorotris(ethylenediamine)rhodium(III) hydrate Chemical and Physical Properties

Names and Identifiers

• Trichlorotris(ethylenediamine)rhodium(III) hydrate
• Tris(ethylenediamine)rhodium (III) chloride trihydrate
• Tris-Ethylenediammine Rhodium (III) Chloride hydrate
• rhodium(III) tris(ethylenediamine) chloride trihydrate
• TRICHLOROTRIS(ETHYLENEDIAMINE)RHODIUM(III) TRIHYDRATE
• TRIS(ETHYLENEDIAMINE)R
• TRIS(ETHYLENEDIAMINE)RHODIUM (III) TRICHLORIDE,RH
• Tris(ethylenediamine)rhodium(Ⅲ) chloride trihydrate
• TRIS(ETHYLENEDIAMINE)RHODIUM(III) TRICHLORIDE
• tris(ethylenediamine)rhodium(iii) trichloride trihydrate
• TRIS(ETHYLENEDIAMINE)RHODIUM(III)CHLORIDE HYDRATE
• TRISETHYLENEDIAMMINERHODIUM(III)CHLORIDE,HYDRATE
• trichlorotris(ethylenediamine)rhodium(iii)
• TRIS(ETHYLENEDIAMINE)RHODIUM(III) CHLORIDE
• TRIS(ETHYLENEDIAMINE)RHODIUM(III) CHLORIDE TRIHYDRATE
• TRIS(ETHYLENEDIAMINE)RHODIUM (III) TRICHLORIDE, RH 23.2%
• Trichlorotris(ethylenediamine)rhodium(III) trihydrate, >=99.9%
• FT-0637170
• Tris(ethylenediamine)rhodium(III) trichloride trihydrate, Rh 23.2%
• Rhodium(3+), tris(1,2-ethanediamine-kappaN1,kappaN2)-, chloride, hydrate (1:3:3), (OC-6-11)-
• Tris(ethylenediamine)rhodium(III)trichloridetrihydrate
• Tris(ethylenediamine)rhodium(iii)trichloride
• AKOS015901869
• 15004-86-1
• MFCD00149661
• ethane-1,2-diamine;trichlororhodium;trihydrate
• Tris(ethylenediamine)rhodium(III) chloride trihydrate, Rh 23.2%

• MDL： MFCD00149661
• Inchi： 1S/3C2H8N2.3ClH.3H2O.Rh/c3*3-1-2-4;;;;;;;/h3*1-4H2;3*1H;3*1H2;/q;;;;;;;;;+3/p-3
• InChI Key： HHSLUQMEKOPKJG-UHFFFAOYSA-K
• SMILES： [Rh](Cl)(Cl)Cl.O.O.O.NCCN.NCCN.NCCN

Computed Properties

• Exact Mass: 442.05000
• Monoisotopic Mass: 442.04999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 14
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: >300 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 183.81000
• LogP: 2.78880
• Vapor Pressure: No data available
• Solubility: Not determined

Trichlorotris(ethylenediamine)rhodium(III) hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.
• Risk Phrases：R36/37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metal halides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Trichlorotris(ethylenediamine)rhodium(III) hydrate

Professional Introduction to Trichlorotris(ethylenediamine)rhodium(III) hydrate (CAS No. 15004-86-1)

Trichlorotris(ethylenediamine)rhodium(III) hydrate, with the chemical formula [RhCl₃(en)₃]·xH₂O, is a highly versatile and widely studied coordination compound in the field of inorganic chemistry and catalysis. This compound, identified by its CAS number 15004-86-1, has garnered significant attention due to its unique structural properties and remarkable applications in various industrial and academic domains. The intricate coordination sphere of this complex, featuring three ethylenediamine (en) ligands and three chloride ions, endows it with exceptional reactivity and stability, making it a valuable catalyst in organic synthesis.

The synthesis of Trichlorotris(ethylenediamine)rhodium(III) hydrate typically involves the reaction of rhodium(III) chloride with ethylenediamine in an aqueous or organic solvent medium. The presence of water molecules in the hydrated form further enhances its solubility and reactivity, facilitating its use in homogeneous catalytic systems. This compound's ability to undergo ligand exchange reactions makes it particularly useful in the development of advanced catalytic processes that require tunable coordination environments.

In recent years, Trichlorotris(ethylenediamine)rhodium(III) hydrate has been extensively investigated for its role in cross-coupling reactions, which are fundamental to modern organic synthesis. Specifically, this complex has demonstrated high efficiency in the palladium-catalyzed reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. The rhodium center's electronic properties, modulated by the ethylenediamine ligands, enable precise control over reaction outcomes, including regioselectivity and yield optimization. These findings have been corroborated by numerous studies published in leading chemical journals, highlighting its significance in synthetic chemistry.

Beyond its applications in organic synthesis, Trichlorotris(ethylenediamine)rhodium(III) hydrate has found utility in the field of material science. Researchers have explored its potential as a precursor for the preparation of functional materials, such as metal-organic frameworks (MOFs) and nanocomposites. The compound's ability to form stable complexes with various substrates allows for the creation of tailored materials with enhanced properties. For instance, recent studies have demonstrated the use of this complex in the synthesis of luminescent materials and sensors, leveraging its photophysical characteristics for analytical applications.

The environmental impact of using Trichlorotris(ethylenediamine)rhodium(III) hydrate as a catalyst has also been a subject of interest. While rhodium is a precious metal with limited natural abundance, its high catalytic efficiency minimizes the amount required for optimal performance. This aspect is particularly relevant in the context of sustainable chemistry, where efforts are focused on reducing the environmental footprint of chemical processes. Additionally, research into recycling and recovery methods for rhodium complexes has been ongoing, aiming to mitigate resource depletion and waste generation.

In conclusion, Trichlorotris(ethylenediamine)rhodium(III) hydrate (CAS No. 15004-86-1) represents a cornerstone compound in modern catalysis and material science. Its unique coordination chemistry and broad applicability make it indispensable in both academic research and industrial applications. As advancements continue to emerge in synthetic methodologies and material design, the role of this complex is expected to expand further, solidifying its position as a pivotal component in the chemical industry.